Cas no 2551029-50-4 (4,4,5,5-Tetramethyl-2-(pentan-2-yl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-(pentan-2-yl)-1,3,2-dioxaborolane
• CAS No: 2551029-50-4
• MF: C₁₁H₂₃BO₂
• MW: 198.110123872757
• CID: 5141166
• PubChem ID: 141329576
• Update Time: 2026-03-03

4,4,5,5-Tetramethyl-2-(pentan-2-yl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(1-methylbutyl)-
• 4,4,5,5-Tetramethyl-2-(pentan-2-yl)-1,3,2-dioxaborolane
• 2551029-50-4
• F77789

• Inchi： 1S/C11H23BO2/c1-7-8-9(2)12-13-10(3,4)11(5,6)14-12/h9H,7-8H2,1-6H3
• InChI Key： SOJXCHKRMLZVGA-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C(C)CCC

Computed Properties

• Exact Mass: 198.1791101g/mol
• Monoisotopic Mass: 198.1791101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Additional information on 4,4,5,5-Tetramethyl-2-(pentan-2-yl)-1,3,2-dioxaborolane

Comprehensive Overview of 4,4,5,5-Tetramethyl-2-(pentan-2-yl)-1,3,2-dioxaborolane (CAS No. 2551029-50-4)

4,4,5,5-Tetramethyl-2-(pentan-2-yl)-1,3,2-dioxaborolane (CAS No. 2551029-50-4) is a highly versatile boronic ester compound widely utilized in organic synthesis, pharmaceutical research, and material science. Its unique molecular structure, featuring a dioxaborolane ring and a pentan-2-yl substituent, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists and researchers. The compound's stability and reactivity under mild conditions have positioned it as a preferred choice for constructing complex aryl-aryl bonds, a critical step in drug discovery and advanced material development.

In recent years, the demand for 4,4,5,5-Tetramethyl-2-(pentan-2-yl)-1,3,2-dioxaborolane has surged due to its applications in small-molecule drug synthesis and bioconjugation. Researchers often search for "boronic ester stability" or "Suzuki coupling optimization," reflecting the compound's relevance in modern synthetic chemistry. Its compatibility with aqueous conditions and air-tolerant properties further enhance its practicality, addressing common challenges in laboratory workflows. Notably, the compound's CAS No. 2551029-50-4 is frequently referenced in patents and academic publications, underscoring its industrial and academic significance.

The synthesis of 4,4,5,5-Tetramethyl-2-(pentan-2-yl)-1,3,2-dioxaborolane involves the reaction of 2-pentanone with pinacolborane, a process optimized for high yield and purity. This method aligns with the growing interest in "green chemistry" and "sustainable boronic acid derivatives," as evidenced by trending search queries. The compound's lipophilic nature also makes it a candidate for prodrug design, a hot topic in medicinal chemistry forums. Additionally, its role in polymer modification and OLED material fabrication has attracted attention from material scientists exploring "high-performance organic electronics."

From an analytical perspective, 4,4,5,5-Tetramethyl-2-(pentan-2-yl)-1,3,2-dioxaborolane is characterized by NMR spectroscopy and mass spectrometry, techniques commonly searched by QC professionals. Its crystalline form and solubility profile in organic solvents like THF and dichloromethane are well-documented, providing practical guidance for experimental design. The compound's storage stability under inert atmospheres is another frequently discussed aspect, particularly in user forums focused on "long-term reagent handling."

Emerging applications of CAS No. 2551029-50-4 include its use in bioorthogonal chemistry and fluorescent probe development, areas gaining traction in molecular imaging research. Searches for "boron-based sensors" and "click chemistry reagents" highlight these niche applications. Furthermore, the compound's low toxicity profile and compatibility with biomolecules make it suitable for biomedical research, aligning with the increasing focus on "translational chemistry" in search trends.

In summary, 4,4,5,5-Tetramethyl-2-(pentan-2-yl)-1,3,2-dioxaborolane (CAS No. 2551029-50-4) represents a critical building block in modern chemistry, bridging fundamental research and industrial innovation. Its multifaceted applications—from catalysis to material science—reflect the compound's adaptability to evolving scientific demands, as mirrored in contemporary search behaviors and academic discourse.